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Compound of Interest |

Compound Name: 2-(4-Aminophenyl)succinic acid
CAS No.: 22511-21-3
Cat. No.: B1268363
Get Quote
Introduction

2-(4-Aminophenyl)succinic acid is a dicarboxylic acid derivative of significant interest in
pharmaceutical and chemical research. Its structure, featuring both an aromatic amine and a
succinic acid moiety, suggests potential applications as a building block in organic synthesis
and as a metabolite or impurity in drug development processes. Accurate and robust
guantification of this compound in various matrices, including biological fluids and reaction
mixtures, is crucial for understanding its pharmacokinetic profile, ensuring quality control, and
advancing research.

This comprehensive guide provides detailed analytical methodologies for the quantitative
determination of 2-(4-Aminophenyl)succinic acid. We will explore various analytical
techniques, offering insights into the rationale behind experimental choices and providing step-
by-step protocols to ensure reliable and reproducible results.

Chemical and Physical Properties of 2-(4-Aminophenyl)succinic acid:[1]
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Property Value

Molecular Formula C10H11NOa

Molecular Weight 209.20 g/mol

IUPAC Name 2-(4-aminophenyl)butanedioic acid
CAS Number 22511-21-3

Analytical Approaches for Quantification

The choice of analytical method for 2-(4-Aminophenyl)succinic acid depends on several
factors, including the sample matrix, required sensitivity, and available instrumentation.[2] The
presence of both a chromophore (the aminophenyl group) and ionizable carboxylic acid groups
allows for detection by various techniques.

This note will focus on three primary analytical techniques:

» High-Performance Liquid Chromatography with UV Detection (HPLC-UV): A widely
accessible and robust method suitable for relatively high concentration samples.

 Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): The gold standard for
high sensitivity and selectivity, ideal for complex biological matrices.

e Gas Chromatography-Mass Spectrometry (GC-MS): A powerful technique that often requires
derivatization to improve the volatility of the analyte.

Sample Preparation: A Critical First Step

The complexity of the sample matrix dictates the extent of sample preparation required to
minimize interference and ensure accurate quantification.[3][4] For biological matrices such as
plasma, urine, or tissue homogenates, protein precipitation, liquid-liquid extraction (LLE), or
solid-phase extraction (SPE) are common approaches.[4][5]

Workflow for Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-(4-Aminophenyl)succinic acid | CLOH11NO4 | CID 571820 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 2. talentchemicals.com [talentchemicals.com]
¢ 3. biotage.com [biotage.com]

¢ 4. Challenges in the Analytical Preparation of a Biological Matrix in Analyses of Endocrine-
Disrupting Bisphenols [mdpi.com]

¢ 5. agilent.com [agilent.com]

¢ To cite this document: BenchChem. [Application Note: Quantitative Analysis of 2-(4-
Aminophenyl)succinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b1268363/docs#application-note-quantitative-analysis-
of-2-4-aminophenyl-succinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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